2-methoxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide

• IUPAC Name: 2-methoxy-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)benzamide
• InChI: InChI=1S/C16H17N3O3/c1-22-14-5-3-2-4-12(14)16(21)17-11-6-7-13-10(8-11)9-15(20)19-18-13/h2-5,9,11H,6-8H2,1H3,(H,17,21)(H,19,20)
• InChI Key: POHKQXFBFCGTIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2CCC3=NNC(=O)C=C3C2
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

The compound “2-methoxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide” is likely to be a complex organic molecule. It contains a benzamide moiety, which is a common functional group in pharmaceuticals and biologically active compounds. The methoxy group and the hexahydrocinnolinyl group suggest that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It’s likely to have a complex three-dimensional structure due to the presence of the hexahydrocinnolinyl ring system.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could undergo hydrolysis, and the methoxy group could be demethylated under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amide could make it more soluble in polar solvents.

Scientific Research Applications

Spray Technology Enhancement

• Applications : Controllable sprays find applications in agriculture (such as pesticide delivery), medicine (e.g., inhalers), and industrial processes. .

Electrochemical Oxidation for PFAS Removal

• Application : Electrochemical oxidation (EO) technology shows promise for eliminating PFAS. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs work by binding to proteins in the body and altering their activity.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activity. It could also involve modifying its structure to enhance its properties or activity.